Cas no 330567-93-6 (2-{[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)amino]methylidene}propanedinitrile)

• Product Name: 2-{[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)amino]methylidene}propanedinitrile
• CAS No: 330567-93-6
• MDL: MFCD00129414
• CID: 4646393
• Update Time: 2025-05-26

2-{[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)amino]methylidene}propanedinitrile Chemical and Physical Properties

Names and Identifiers

• 2-{[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)amino]methylidene}propanedinitrile

• MDL： MFCD00129414

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-{[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)amino]methylidene}propanedinitrile

Professional Introduction to Compound with CAS No 330567-93-6 and Product Name: 2-{[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)amino]methylidene}propanedinitrile

The compound in question, identified by the CAS number 330567-93-6, is a sophisticated organic molecule with a complex structural framework. Its product name, 2-{[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)amino]methylidene}propanedinitrile, underscores its intricate chemical composition, which includes a pyrazole core and multiple functional groups. This compound has garnered attention in the field of pharmaceutical research due to its potential applications in drug discovery and development.

The structural motif of this compound features a central pyrazole ring, which is a heterocyclic aromatic structure known for its biological activity. The pyrazole ring in this molecule is substituted with a dimethyl group at the 1 and 5 positions, an oxo group at the 3 position, and a phenyl group at the 2 position. Additionally, the molecule contains an amino group and a nitrile group, which contribute to its reactivity and potential biological interactions. The presence of these functional groups makes the compound a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, there has been significant interest in developing novel compounds with pyrazole cores due to their wide range of biological activities. Pyrazole derivatives have been explored for their potential in treating various diseases, including infectious diseases, inflammation, and cancer. The specific configuration of the pyrazole ring in this compound may confer unique properties that make it suitable for certain therapeutic applications.

The methylidene group in the product name indicates the presence of a double bond between two carbon atoms, which can participate in various chemical reactions. This feature allows for further functionalization of the molecule, enabling researchers to tailor its properties for specific purposes. The propanedinitrile moiety adds another layer of complexity to the compound's structure, contributing to its overall reactivity and potential interactions with biological targets.

One of the most promising areas of research involving this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The combination of a pyrazole core and multiple functional groups provides a rich platform for medicinal chemists to explore. By modifying different parts of the molecule, researchers can generate libraries of derivatives with varying biological activities. This approach is particularly valuable in drug discovery pipelines where high-throughput screening is employed to identify lead compounds.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. Heterocycles are known for their ability to mimic natural products and biological molecules, making them ideal candidates for therapeutic intervention. The pyrazole derivative described here is no exception and has shown promise in preliminary screenings for various biological assays. These assays may include enzyme inhibition studies, cell-based assays, and animal models to evaluate its efficacy and safety profiles.

The amino group present in the molecule is particularly interesting from a chemical perspective. Amino groups can participate in hydrogen bonding interactions, which are crucial for binding to biological targets such as proteins and enzymes. By strategically positioning amino groups within a molecule, researchers can enhance its binding affinity and selectivity. In this context, the amino group in 2-{[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)amino]methylidene}propanedinitrile may play a critical role in determining its biological activity.

The nitrile group is another functional moiety that contributes to the compound's chemical diversity. Nitrile groups are known for their ability to engage in multiple types of interactions with biological targets, including hydrogen bonding and hydrophobic interactions. This versatility makes nitrile-containing compounds attractive for drug design. In addition to their interaction capabilities, nitrile groups can also undergo various chemical transformations under specific conditions, providing opportunities for further derivatization.

From a synthetic chemistry standpoint, 330567-93-6 represents an interesting challenge due to its complex structure. The synthesis of such molecules often requires multi-step processes involving careful control of reaction conditions and selectivity. Advances in synthetic methodologies have made it possible to construct complex heterocyclic frameworks more efficiently than ever before. Techniques such as transition metal-catalyzed reactions and organometallic chemistry have been instrumental in facilitating these syntheses.

The potential applications of this compound extend beyond traditional pharmaceuticals. For instance, it could be explored as a building block for materials science applications or as an intermediate in the synthesis of agrochemicals. The versatility of its structure allows it to be modified in numerous ways, making it adaptable to different industrial needs.

In conclusion,330567-93-6and its corresponding product name,2-{[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yIAMINO)methylidene}propanedinitrile, represent a fascinating subject of study in medicinal chemistry. Its unique structural features offer opportunities for further exploration in drug discovery and development. As research continues to uncover new applications for this compound,its significance is likely to grow within both academic and industrial settings.